Cas no 1305495-37-7 (3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol)

• Product Name: 3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol
• CAS No: 1305495-37-7
• MF: C₁₅H₂₁NOS
• MW: 263.398342847824
• CID: 6608924
• PubChem ID: 61742114
• Update Time: 2025-07-23

3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-844577
• 3-{5-[(3,5-dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol
• 1305495-37-7
• AKOS011012285
• 3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol

• Inchi： 1S/C15H21NOS/c1-12-6-13(2)9-16(8-12)10-15-7-14(11-18-15)4-3-5-17/h7,11-13,17H,5-6,8-10H2,1-2H3
• InChI Key： CUMSSNUXGHVJEA-UHFFFAOYSA-N
• SMILES： S1C=C(C#CCO)C=C1CN1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 263.13438547g/mol
• Monoisotopic Mass: 263.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol

Professional Introduction to Compound with CAS No. 1305495-37-7 and Product Name: 3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol

The compound identified by the CAS number 1305495-37-7 and the product name 3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in drug discovery and development. The structural features of this molecule, particularly its thiophene core and propargyl alcohol functional group, contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their diverse pharmacological effects. Thiophenes are heterocyclic compounds that form the backbone of numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The presence of a methyl group at the 3-position of the thiophene ring in this compound enhances its solubility and bioavailability, which are critical factors in drug design. Additionally, the propargyl alcohol moiety introduces a reactive site that can be further modified to develop more complex molecular architectures.

The dimethylpiperidine substituent at the 5-position of the thiophene ring is another key feature that influences the compound's biological activity. Dimethylpiperidine derivatives are known for their ability to enhance binding affinity to biological targets, often serving as pharmacophores in drug development. This structural motif has been widely used in the design of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The combination of these structural elements in 3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol suggests potential applications in therapeutic areas where precise targeting is required.

Current research in medicinal chemistry has been focusing on developing small-molecule inhibitors that modulate enzyme activity through precise interactions with active sites. The propargyl alcohol group in this compound provides a site for covalent bonding or hydrogen bonding interactions, which can be exploited to enhance binding affinity. Such interactions are crucial for designing molecules that exhibit high selectivity and potency against specific biological targets. For instance, propargyl alcohols have been used in the development of protease inhibitors and kinase inhibitors, which are key targets in oncology and infectious disease treatments.

The synthesis of 3-{5-[(3,5-Dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The thiophene ring can be synthesized through various methods, including cyclization reactions or cross-coupling reactions such as Suzuki-Miyaura coupling. The introduction of the dimethylpiperidine group typically involves nucleophilic substitution or reductive amination reactions. The final step involves the addition of a propargyl group, which can be achieved through metal-catalyzed coupling reactions or direct functionalization of the thiophene derivative.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to therapeutic applications. The combination of structural elements such as the thiophene ring, dimethylpiperidine moiety, and propargyl alcohol group suggests potential interactions with enzymes or receptors involved in disease pathways. For example, thiophene derivatives have been shown to interact with G-protein coupled receptors (GPCRs), which are involved in various physiological processes including neurotransmission and hormone signaling. The dimethylpiperidine group further enhances these interactions by improving receptor binding affinity.

Advanced computational methods have been employed to predict the biological activity of this compound. Molecular docking simulations have shown that it can bind effectively to several protein targets with high affinity. These simulations have provided insights into the binding mechanism and have helped identify key residues involved in interactions with biological targets. Such information is invaluable for optimizing the compound's potency and selectivity through structure-based drug design approaches.

The potential applications of 3-{5-[(3,5-Dimethylpiperidin,1,y)methyl]thiophen,3,y)prop,2,yn,1,ol extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing novel materials with specialized properties. For instance, thiophene derivatives have been explored in organic electronics due to their ability to form conductive polymers and organic semiconductors. The propargyl alcohol group can be further functionalized to create cross-linked polymers or hydrogels with applications in biomedicine.

Future research directions for this compound include exploring its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. The reactive sites present in its structure provide opportunities for further derivatization through various chemical transformations. Additionally, studying its behavior in vitro and in vivo will provide critical insights into its pharmacokinetic properties and therapeutic potential.

In conclusion, 3-{5-[(3,5-Dimethylpip,eridin,1,y)methyl]thiophen,3,y)prop,2,yn,1,ol, identified by CAS number 1305495, represents a promising candidate for further exploration in drug discovery and material science. Its unique structural features and predicted biological activity make it a valuable asset for researchers aiming to develop novel therapeutic agents or advanced materials.